Cas no 2639433-87-5 (Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate)

• Product Name: Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• CAS No: 2639433-87-5
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5641163
• PubChem ID: 165899337
• Update Time: 2025-05-21

Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782862
• tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• 2639433-87-5
• Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16-9-8-15(4)12-10(16)6-5-7-11(12)17/h5-7,17H,8-9H2,1-4H3
• InChI Key： QHTKWZNUXXJHGZ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=C(C=2N(C)CC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53Ų

Additional information on Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate

Comprehensive Guide to Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS No. 2639433-87-5)

Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS No. 2639433-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a tetrahydroquinoxaline derivative, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing bioactive molecules.

The chemical structure of Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate features a quinoxaline core with a hydroxyl group at the 5-position and a methyl group at the 4-position. The tert-butyl carboxylate moiety enhances its stability, making it suitable for various synthetic applications. This compound is often utilized in the preparation of heterocyclic compounds, which are crucial in medicinal chemistry due to their diverse biological activities.

One of the key reasons for the growing interest in Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate is its role in the development of central nervous system (CNS) drugs. Recent studies have explored its potential as a precursor for neuroprotective agents and antidepressants. The compound's ability to modulate neurotransmitter systems has made it a subject of intense research in neuroscience and pharmacology.

In addition to its pharmaceutical applications, Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate is also used in organic synthesis as a building block for more complex molecules. Its hydroxyl group and tert-butyl ester functionality allow for further chemical modifications, enabling the creation of novel compounds with tailored properties. This versatility has made it a popular choice among synthetic chemists.

The market demand for Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate has been steadily increasing, driven by its applications in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are actively sourcing this compound to meet the needs of research institutions and pharmaceutical firms. Its CAS No. 2639433-87-5 is frequently searched in chemical databases, reflecting its relevance in contemporary research.

For researchers and industry professionals, understanding the synthetic pathways and reactivity of Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate is essential. Recent advancements in green chemistry have also explored eco-friendly methods for its production, aligning with the global push for sustainable practices. This compound exemplifies the intersection of innovation and practicality in modern chemistry.

In summary, Tert-butyl 5-hydroxy-4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS No. 2639433-87-5) is a versatile and valuable compound with broad applications in pharmaceuticals and organic synthesis. Its unique structural features and potential therapeutic benefits continue to drive research and commercial interest, making it a noteworthy subject in the chemical sciences.